Cas no 391892-64-1 (N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide
• CAS No: 391892-64-1
• MF: C₁₉H₁₅F₃N₄O₂
• MW: 388.343214273453
• CID: 5866479
• PubChem ID: 135716639
• Update Time: 2025-06-20

N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(2-((1H-indol-3-yl)methylene)hydrazinyl)-2-oxoethyl)-2-(trifluoromethyl)benzamide
• Glycine, N-[2-(trifluoromethyl)benzoyl]-, (1H-indol-3-ylmethylene)hydrazide (9CI)
• N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide
• F0495-0130
• AKOS024578667
• N-[2-[(2E)-2-(1H-indol-3-ylmethylidene)hydrazinyl]-2-oxoethyl]-2-(trifluoromethyl)benzamide
• 391892-64-1

• Inchi： 1S/C19H15F3N4O2/c20-19(21,22)15-7-3-1-6-14(15)18(28)24-11-17(27)26-25-10-12-9-23-16-8-4-2-5-13(12)16/h1-10,23H,11H2,(H,24,28)(H,26,27)
• InChI Key： TVMSRFWSQBRNMQ-UHFFFAOYSA-N
• SMILES： C(NN=CC1C2=C(NC=1)C=CC=C2)(=O)CNC(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 388.11471022g/mol
• Monoisotopic Mass: 388.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.27±0.46(Predicted)

Additional information on N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide

Introduction to N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide and Its Significance in Modern Chemical Biology

N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide, a compound with the CAS number 391892-64-1, represents a fascinating intersection of synthetic chemistry and pharmacological innovation. This intricate molecular structure, characterized by its N-hydrazinecarbonyl and trifluoromethyl substituents, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents.

The molecular framework of this compound is built upon a benzamide core, which is further functionalized with a hydrazinecarbonyl moiety linked to an indole group. The presence of the trifluoromethyl group not only enhances the lipophilicity of the molecule but also contributes to its metabolic stability, making it an attractive candidate for drug design. This structural feature has been widely explored in the pharmaceutical industry for improving the pharmacokinetic properties of active compounds.

In the realm of chemical biology, N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide has been investigated for its interaction with various biological targets. The indole moiety, known for its presence in numerous bioactive natural products, suggests potential binding affinities with enzymes and receptors involved in critical cellular pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders.

The hydrazinecarbonyl group, often referred to as an acylhydrazone, is another key feature that contributes to the compound's biological activity. This functional group has been extensively studied for its ability to form coordination complexes with metal ions, which can modulate enzyme activity and cellular signaling. Recent research has highlighted the role of metalloenzymes in various physiological processes, making this compound a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide. Molecular docking studies have been conducted to evaluate its potential binding interactions with target proteins. These simulations have provided valuable insights into the compound's binding mode and affinity, guiding the optimization of its structure for enhanced efficacy.

The trifluoromethyl group, a common pharmacophore in drug development, plays a crucial role in modulating the pharmacokinetic properties of molecules. Its electron-withdrawing nature increases the metabolic stability of the compound by preventing rapid degradation by cytochrome P450 enzymes. This feature is particularly important for designing drugs that require prolonged half-lives to achieve therapeutic effects.

In conclusion, N-({N'-[(1E)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for further research and drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of therapeutic interventions.